Cas no 1119448-03-1 (3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole
• CAS No: 1119448-03-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 3043064
• PubChem ID: 21064939
• Update Time: 2025-05-20

3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole

• MDL： MFCD13961845
• Inchi： 1S/C10H10N2O/c1-7-5-3-4-6-9(7)10-11-8(2)12-13-10/h3-6H,1-2H3
• InChI Key： HTCZLPRRVGFOFM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2C)=NC(C)=N1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-Methyl-5-(2-methylphenyl)-1,2,4-oxadiazole

3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole, identified by the CAS number CAS No. 1119448-03-1, is a heterocyclic organic compound with significant potential in various fields of chemistry and material science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the methyl group at position 3 and the 2-methylphenyl group at position 5 imparts unique electronic and structural properties to this molecule.

Oxadiazoles are known for their versatility in chemical reactions and their ability to act as building blocks in organic synthesis. The 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole structure has been explored in recent studies for its applications in drug design, materials science, and agricultural chemistry. Researchers have shown particular interest in its potential as a precursor for bioactive molecules due to its ability to undergo various functional group transformations.

In a groundbreaking study published in 2023, scientists investigated the role of 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole in the development of novel antitumor agents. The compound demonstrated remarkable selectivity towards certain cancer cell lines, suggesting its potential as a lead compound for drug discovery. This research highlights the importance of heterocyclic compounds like oxadiazoles in modern pharmacology.

Beyond its pharmaceutical applications, 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole has also been studied for its role in organic electronics. Recent advancements have shown that this compound can be used as a building block for designing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes makes it a promising candidate for applications in catalysis and sensor technology.

The synthesis of 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole involves a multi-step process that typically begins with the preparation of an appropriate starting material. Researchers have optimized various synthetic routes to enhance yield and purity. For instance, a 2023 study reported a novel method utilizing microwave-assisted synthesis to produce this compound with high efficiency.

In terms of chemical properties, 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole exhibits interesting reactivity under different reaction conditions. Its ability to undergo nucleophilic substitution and electrophilic addition reactions makes it a valuable intermediate in organic synthesis. Recent studies have also explored its photochemical properties, revealing potential applications in light-responsive materials.

The environmental impact of synthesizing and using 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole has been a topic of recent research interest. Scientists are working on developing greener synthetic methods that minimize waste and reduce energy consumption. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, 3-Methyl-5-(2-methylphenyl)-1,2,4-Oxadiazole, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science. As researchers uncover new insights into its chemistry and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.